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Compound of Interest

Compound Name: 3-Fluoro-5-iodobenzamide

Cat. No.: B15221429

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Fluoro-5-iodobenzamide, a
halogenated aromatic compound of interest in medicinal chemistry and materials science. This
document consolidates available data on its chemical properties, safety and handling, and
outlines a putative synthesis protocol based on established chemical transformations.

Core Compound Information
CAS Number: 1261553-85-8[1]

Molecular Formula: C H FINO[1]

Molecular Weight: 265.02 g/mol [1]

Chemical Structure
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Caption: Chemical structure of 3-Fluoro-5-iodobenzamide.

Physicochemical Properties

Click to download full resolution via product page

While specific experimental data for 3-Fluoro-5-iodobenzamide is not readily available in the

public domain, estimations based on its structure and data from analogous compounds are

presented below.

Property

Value

Source

CAS Number

1261553-85-8

[1]

Molecular Formula C H FINO [1]

Molecular Weight 265.02 g/mol [1]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available
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Safety and Handling

A comprehensive Safety Data Sheet (SDS) for 3-Fluoro-5-iodobenzamide is not publicly
available. However, based on the safety information for structurally related compounds, such
as other halogenated benzamides, the following precautions should be taken:

» Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.
e Precautionary Statements:

o Wear protective gloves, protective clothing, eye protection, and face protection.

o Avoid breathing dust, fumes, gas, mist, vapors, or spray.

o Use only outdoors or in a well-ventilated area.

o IF ON SKIN: Wash with plenty of soap and water.

o IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

o IF INHALED: Remove person to fresh air and keep comfortable for breathing.
o Store in a well-ventilated place. Keep container tightly closed.

Note: This information is advisory and should be supplemented with a compound-specific risk
assessment before handling.

Putative Synthesis Protocol

A specific, validated experimental protocol for the synthesis of 3-Fluoro-5-iodobenzamide is
not detailed in the available literature. However, a plausible synthetic route can be devised
based on established organic chemistry principles, starting from 3-fluoro-5-iodobenzoic acid.

Experimental Workflow

Gctivalion with Thionyl Chloride (SOClzB—»

3-Fluoro-5-iodobenzoyl chloride Gminmion with Ammonium Hydroxide (NHsOH)
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Caption: Proposed synthesis workflow for 3-Fluoro-5-iodobenzamide.

Detailed Methodology

Step 1: Synthesis of 3-Fluoro-5-iodobenzoyl chloride

To a solution of 3-fluoro-5-iodobenzoic acid (1 equivalent) in a suitable anhydrous solvent
(e.g., dichloromethane or toluene), add thionyl chloride (SOCIz, 1.5-2.0 equivalents)
dropwise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

A catalytic amount of N,N-dimethylformamide (DMF) may be added to facilitate the reaction.

After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to reflux for 2-4 hours, monitoring the reaction progress by thin-layer
chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Upon completion, the excess thionyl chloride and solvent are removed under reduced
pressure to yield the crude 3-fluoro-5-iodobenzoyl chloride, which is often used in the next
step without further purification.

Step 2: Synthesis of 3-Fluoro-5-iodobenzamide

The crude 3-fluoro-5-iodobenzoyl chloride is dissolved in an appropriate anhydrous solvent
(e.g., tetrahydrofuran or dioxane).

This solution is then added dropwise to a cooled (0 °C) concentrated solution of ammonium
hydroxide (a significant excess, e.g., 5-10 equivalents).

The reaction mixture is stirred vigorously at 0 °C for 1-2 hours and then allowed to warm to
room temperature, with continued stirring for an additional 12-24 hours.

The progress of the amidation reaction should be monitored by TLC or liquid
chromatography-mass spectrometry (LC-MS).

Upon completion, the reaction mixture is diluted with water, and the product is extracted with
a suitable organic solvent (e.g., ethyl acetate).
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e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
filtered, and concentrated under reduced pressure.

e The resulting crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica

gel.

Characterization: The final product should be characterized by standard analytical techniques,
including *H NMR, 3C NMR, mass spectrometry, and infrared spectroscopy to confirm its
identity and purity.

Biological Activity and Applications

Currently, there is no publicly available information regarding the biological activity, mechanism
of action, or specific applications of 3-Fluoro-5-iodobenzamide in drug development or other
research areas. Its structural motifs, including the fluoro and iodo substitutions on a benzamide
scaffold, suggest potential as an intermediate in the synthesis of more complex molecules with
potential biological activities. Halogenated aromatic compounds are known to be valuable in
the design of therapeutic agents due to their ability to modulate pharmacokinetic and
pharmacodynamic properties.

Further research is required to elucidate the potential biological targets and therapeutic
applications of this compound.

Conclusion

3-Fluoro-5-iodobenzamide is a chemical entity with a defined structure and CAS number.
While detailed experimental data on its physicochemical properties and biological activity are
currently lacking in the public domain, this guide provides a foundation for researchers by
outlining its core information, safety considerations, and a plausible synthetic route. The
information presented herein should serve as a starting point for further investigation into the
properties and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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